Cas no 847395-32-8 (1-(2,5-dimethylphenyl)-4-1-(3-phenoxypropyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one)

• Product Name: 1-(2,5-dimethylphenyl)-4-1-(3-phenoxypropyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one
• CAS No: 847395-32-8
• MF: C₂₈H₂₉N₃O₂
• MW: 439.548766851425
• CID: 6494612
• Update Time: 2025-05-19

1-(2,5-dimethylphenyl)-4-1-(3-phenoxypropyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethylphenyl)-4-1-(3-phenoxypropyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one
• 1-(2,5-dimethylphenyl)-4-(1-(3-phenoxypropyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one
• 2-Pyrrolidinone, 1-(2,5-dimethylphenyl)-4-[1-(3-phenoxypropyl)-1H-benzimidazol-2-yl]-

• Inchi： 1S/C28H29N3O2/c1-20-13-14-21(2)26(17-20)31-19-22(18-27(31)32)28-29-24-11-6-7-12-25(24)30(28)15-8-16-33-23-9-4-3-5-10-23/h3-7,9-14,17,22H,8,15-16,18-19H2,1-2H3
• InChI Key： MLWWDAIPUXPTDD-UHFFFAOYSA-N
• SMILES： N1(C2=CC(C)=CC=C2C)CC(C2N(CCCOC3=CC=CC=C3)C3=CC=CC=C3N=2)CC1=O

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 718.3±60.0 °C(Predicted)
• pka: 5.20±0.10(Predicted)

Additional information on 1-(2,5-dimethylphenyl)-4-1-(3-phenoxypropyl)-1H-1,3-benzodiazol-2-ylpyrrolidin-2-one

Chemical Compound CAS No. 847395-32-8: 1-(2,5-Dimethylphenyl)-4-[1-(3-phenoxypropyl)-1H-1,3-benzodiazol-2-yl]pyrrolidin-2-one

The compound with CAS No. 847395-32-8, known as 1-(2,5-Dimethylphenyl)-4-[1-(3-phenoxypropyl)-1H-1,3-benzodiazol-2-yl]pyrrolidin-2-one, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound is characterized by its complex structure, which includes a pyrrolidinone core substituted with a benzodiazole moiety and a phenoxypropyl group. The presence of these functional groups imparts unique chemical and biological properties to the molecule.

Recent studies have highlighted the importance of benzodiazole derivatives in drug discovery due to their ability to interact with various biological targets. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that benzodiazole-containing compounds can exhibit potent anti-inflammatory and anti-tumor activities. The phenoxypropyl group in this compound further enhances its pharmacokinetic properties, making it a promising candidate for therapeutic applications.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques such as Suzuki coupling and Stille coupling reactions. These methods allow for precise control over the molecular architecture, ensuring high purity and consistency in the final product. The use of transition metal catalysts has been instrumental in achieving high yields and selectivity during the synthesis process.

In terms of biological activity, this compound has shown remarkable selectivity towards certain enzymes and receptors. For example, studies conducted at the University of California have revealed that it can inhibit the activity of cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling pathways. This suggests that the compound could be developed into a novel class of anti-inflammatory agents with reduced side effects compared to traditional NSAIDs.

Moreover, the pyrrolidinone ring in this compound contributes to its stability and solubility properties. These characteristics are crucial for drug delivery systems, where maintaining the integrity and bioavailability of therapeutic agents is paramount. Recent advancements in nanotechnology have enabled researchers to encapsulate such compounds within lipid nanoparticles, further enhancing their efficacy in targeted drug delivery.

The integration of benzodiazole moieties into drug molecules has also opened new avenues for photodynamic therapy (PDT). PDT is a promising approach for treating cancerous tumors by using light-sensitive compounds to generate reactive oxygen species (ROS) that destroy cancer cells. The phenoxypropyl group in this compound enhances its photosensitivity, making it an ideal candidate for PDT applications.

In conclusion, the compound with CAS No. 847395-32-8 represents a cutting-edge development in organic chemistry with broad implications for medicine and biotechnology. Its unique structure and functional groups endow it with exceptional chemical and biological properties that make it a valuable asset for researchers and industry professionals alike.